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Compound of Interest

Compound Name: K145 hydrochloride

Cat. No.: B560151

K145 Hydrochloride Technical Support Center

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the solubility of K145 hydrochloride. Find troubleshooting tips,
frequently asked questions, and detailed experimental protocols to ensure successful
preparation of K145 hydrochloride solutions for your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is K145 hydrochloride and its primary mechanism of action?

Al: K145 hydrochloride is a selective, substrate-competitive, and orally active inhibitor of
sphingosine kinase 2 (SphK2).[1][2][3][4] It has an IC50 of 4.3 uM for SphK2 and is inactive
against SphK1 and other protein kinases.[1][2][5] By inhibiting SphK2, K145 hydrochloride
prevents the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a key
signaling molecule involved in cell proliferation, survival, and inflammation.[3][5] This inhibition
of S1P production can lead to the induction of apoptosis (programmed cell death) in cancer
cells.[1][2]

Q2: What are the recommended solvents for dissolving K145 hydrochloride?

A2: K145 hydrochloride is readily soluble in dimethyl sulfoxide (DMSO).[1][6][7][8] It has very
low solubility in water.[1][2] For in vivo studies, co-solvent systems are often required to
achieve the desired concentration and maintain solubility in aqueous environments.[1][2]
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Q3: How should K145 hydrochloride be stored?

A3: As a powder, K145 hydrochloride should be stored at -20°C for long-term storage
(months to years) or at 4°C for short-term storage (days to weeks) in a dry, dark environment.
[7][9] Stock solutions in DMSO can be stored at -80°C for up to a year or at -20°C for up to one
month.[9][10] It is recommended to aliquot stock solutions to avoid repeated freeze-thaw
cycles.[1]

Solubility Data

The solubility of K145 hydrochloride in various solvents is summarized below. Please note
that the use of fresh, anhydrous DMSO is recommended as it is hygroscopic and absorbed
moisture can negatively impact solubility.[1][10]
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Solvent System

Concentration

Observations

In Vitro
DMSO 20 mg/mL Clear solution.[8]
Clear solution, may require
DMSO 48-50 mg/mL o
sonication.[1][11][12]
DMSO 70 mg/mL Clear solution.[10]
Water < 0.1 mg/mL Insoluble.[1][2]
Water 2 mg/mL Clear solution.[8]
Requires sonication and
Water 125-126.7 mg/mL

warming.[11][12]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL -
In Vivo
10% DMSO, 40% PEG300, _
) > 0.83 mg/mL Clear solution.[1][2]

5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE- ,

) ) = 0.83 mg/mL Clear solution.[1][2]
B-CD in Saline)
10% DMSO, 90% corn olil > 0.83 mg/mL Clear solution.[2]

Troubleshooting Guide

Q4: | dissolved K145 hydrochloride in DMSO, but it precipitated when | added it to my

aqueous cell culture medium. What should | do?

A4: This is a common issue when the final concentration of DMSO in the aqueous solution is

not high enough to maintain solubility.

e Solution 1: Increase Final DMSO Concentration. Ensure the final concentration of DMSO in

your culture medium is sufficient to keep K145 hydrochloride dissolved. However, be

mindful that high concentrations of DMSO can be toxic to cells. It is recommended to keep
the final DMSO concentration below 0.5%.
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e Solution 2: Use a Co-solvent System. For sensitive cell lines, consider preparing your stock
solution in a co-solvent system that is more miscible with aqueous solutions. For example, a
stock in 10% DMSO and 90% PEG300.

e Solution 3: Serial Dilutions. Prepare intermediate dilutions of your DMSO stock in the culture
medium to gradually decrease the DMSO concentration, which can sometimes prevent
precipitation.

Q5: My K145 hydrochloride powder is not fully dissolving in the solvent, even with vortexing.
What steps can | take?

A5: Incomplete dissolution can be due to several factors.

e Solution 1: Sonication. Use an ultrasonic bath to aid dissolution.[1][2][11][12] Sonication
provides energy to break up compound aggregates and enhance solvation.

e Solution 2: Gentle Warming. Gently warm the solution to 37°C. For aqueous solutions,
warming up to 60°C can also be attempted, but be cautious about the thermal stability of the
compound.[2]

e Solution 3: Fresh Solvent. Ensure you are using a fresh, high-purity solvent. If using DMSO,
it should be anhydrous as absorbed water can reduce solubility.[1][10]

Q6: | observe a film or particles in my K145 hydrochloride solution after storage. Is it still
usable?

A6: The appearance of a film or particles indicates potential precipitation or degradation.

e Solution 1: Re-dissolve. Try to re-dissolve the compound by gentle warming and sonication.
If the precipitate dissolves completely, the solution may still be usable.

e Solution 2: Filtration. If re-dissolving is unsuccessful, the solution may have degraded or
precipitated irreversibly. It is not recommended to use the solution. Always prepare fresh
solutions if in doubt.

e Solution 3: Check Storage Conditions. Ensure your stock solutions are stored correctly at
-20°C or -80°C in tightly sealed vials to prevent solvent evaporation and moisture absorption.
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[11[71[°]
Experimental Protocols
Protocol 1: Preparation of K145 Hydrochloride Stock Solution for In Vitro Use
» Weigh the desired amount of K145 hydrochloride powder in a sterile microcentrifuge tube.

» Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 50 mg/mL).

» Vortex the solution until the powder is fully dissolved.

 If necessary, place the tube in an ultrasonic bath for 5-10 minutes to ensure complete
dissolution.

¢ Aliquot the stock solution into smaller volumes in tightly sealed vials to minimize freeze-thaw
cycles.

» Store the aliquots at -20°C for short-term use (up to 1 month) or -80°C for long-term storage
(up to 6 months).[1]

Protocol 2: Preparation of K145 Hydrochloride Formulation for In Vivo Oral Gavage

This protocol is based on a formulation that yields a clear solution at a concentration of at least
0.83 mg/mL.[1][2]

Prepare a stock solution of K145 hydrochloride in DMSO (e.g., 8.3 mg/mL).

For a 1 mL final volume, take 100 uL of the DMSO stock solution.

Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is homogeneous.

Add 450 pL of saline and mix to obtain the final formulation.

Visualizations
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Caption: K145 hydrochloride inhibits SphK2, leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [K145 hydrochloride solubility issues and solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560151#k145-hydrochloride-solubility-issues-and-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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